Cas no 2228592-14-9 (2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine)

• Product Name: 2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine
• CAS No: 2228592-14-9
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 6612653
• PubChem ID: 165850536
• Update Time: 2025-10-28

2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine
• EN300-1878167
• 2228592-14-9

• Inchi： 1S/C11H12N4/c12-10-6-9(10)11-7-15(14-13-11)8-4-2-1-3-5-8/h1-5,7,9-10H,6,12H2
• InChI Key： BQEGRGUQUWHOLE-UHFFFAOYSA-N
• SMILES： NC1CC1C1=CN(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 200.106196400g/mol
• Monoisotopic Mass: 200.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine

Comprehensive Overview of 2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine (CAS No. 2228592-14-9): Properties, Applications, and Research Insights

The compound 2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine (CAS No. 2228592-14-9) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This bicyclic amine derivative, incorporating a 1,2,3-triazole moiety, exemplifies the growing interest in heterocyclic compounds as building blocks for drug discovery and functional materials. Researchers are particularly intrigued by its cyclopropylamine scaffold, known for conferring metabolic stability and bioavailability in pharmaceutical agents.

From a synthetic perspective, this compound represents an excellent example of click chemistry applications, where the 1,2,3-triazole ring is typically formed through copper-catalyzed azide-alkyne cycloaddition (CuAAC). The presence of both amine and aromatic functionalities makes it a versatile intermediate for further derivatization. Recent publications highlight its utility in developing kinase inhibitors and GPCR modulators, addressing current therapeutic challenges in oncology and CNS disorders.

The physicochemical properties of 2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine contribute to its research utility. With moderate lipophilicity (predicted LogP ~2.1) and molecular weight (214.25 g/mol), it falls within the desirable range for drug-like molecules. The cyclopropane ring introduces interesting steric constraints that can influence biological activity, while the triazole nitrogen atoms offer hydrogen bonding capabilities crucial for target engagement.

In materials science applications, this compound's rigid structure has been explored for designing metal-organic frameworks (MOFs) and polymeric materials with tailored properties. The phenyl-triazole component provides π-π stacking interactions important for molecular self-assembly, while the primary amine allows for covalent attachment to various substrates. These characteristics align with current trends in smart materials development for sensing and catalysis applications.

Analytical characterization of CAS No. 2228592-14-9 typically involves advanced techniques such as NMR spectroscopy (showing distinctive cyclopropane proton signals at δ 0.5-1.5 ppm), mass spectrometry (with characteristic fragmentation patterns), and X-ray crystallography (revealing the nearly perpendicular orientation between triazole and cyclopropane planes). These structural insights are invaluable for researchers designing analogs with improved properties.

The safety profile and handling considerations for this compound reflect standard laboratory practices for amine-containing substances. While not classified as hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during manipulation. Storage under inert atmosphere at low temperatures (-20°C) helps maintain stability, particularly for the primary amine functionality which could potentially oxidize over time.

Current research directions involving this scaffold focus on its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies. The cyclopropylamine moiety serves as an attractive linker component due to its conformational restriction and metabolic stability. Additionally, several patent applications describe its use in covalent inhibitor design, leveraging the nucleophilic amine for selective target engagement.

From a commercial availability standpoint, 2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine is offered by specialty chemical suppliers with typical purity ≥95% (HPLC). Pricing varies based on scale and customization requirements, with many researchers opting for custom synthesis to access specific isotopic labels or derivative forms. The growing demand reflects broader trends in fragment-based drug discovery where such privileged scaffolds are increasingly valuable.

Future perspectives for this compound class include exploration in bioconjugation techniques and chemical biology probes. The orthogonal reactivity of the amine and triazole groups enables sequential modification strategies important for creating multifunctional molecules. As computational methods for molecular property prediction improve, rational design of derivatives with optimized ADME profiles becomes increasingly feasible.

In conclusion, 2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine represents a compelling case study in modern medicinal chemistry and materials science. Its balanced physicochemical properties, synthetic accessibility, and structural features position it as a valuable building block addressing multiple contemporary research challenges. The compound's versatility ensures its continued relevance across diverse applications from pharmaceutical development to advanced material design.